Cas no 88589-00-8 ( )

• Product Name: &nbsp
• CAS No: 88589-00-8
• MF: C₁₈H₂₄N₄
• MW: 296.409963607788
• CID: 993221
• PubChem ID: 328518
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3,4:9,10-dibenzo-1,5,8,12-tetraazacyclotetradecane
• 88589-00-8
• NSC307149
• SCHEMBL6887634
• NSC-307149
• DTXSID20316812
•  

• Inchi： 1S/C18H24N4/c1-3-7-17-15(5-1)13-19-9-10-20-14-16-6-2-4-8-18(16)22-12-11-21-17/h1-8,19-22H,9-14H2
• InChI Key： FZIUNPMGCAVJGH-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=CC=2NCCNC2C=CC=CC=2CNCC1

Computed Properties

• Exact Mass: 296.20009678g/mol
• Monoisotopic Mass: 296.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų